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Compound of Interest

Compound Name:
Methyl 12-aminododecanoate

hydrochloride

Cat. No.: B016019 Get Quote

An In-depth Technical Guide to Methyl 12-
aminododecanoate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 12-aminododecanoate hydrochloride is a long-chain fatty acid ester with a terminal

amino group. Its hydrochloride salt form enhances its solubility in aqueous media. This

compound and its derivatives are of growing interest in various scientific fields, including

polymer chemistry, materials science, and particularly in biomedical research due to their

potential biological activities. This guide provides a comprehensive overview of the synthesis,

properties, and known biological activities of Methyl 12-aminododecanoate hydrochloride,

supported by experimental protocols and pathway diagrams.

Chemical and Physical Properties
Methyl 12-aminododecanoate hydrochloride is a white to off-white crystalline solid. Its

chemical structure consists of a twelve-carbon aliphatic chain, with a methyl ester at one end

and a protonated amine at the other. This bifunctional nature makes it a versatile building block

in organic synthesis.
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Property Value References

Molecular Formula C₁₃H₂₈ClNO₂

Molecular Weight 265.82 g/mol

CAS Number 4271-86-7

Melting Point 157-160 °C

Solubility
Soluble in water, methanol,

and DMSO.

Appearance
White to off-white crystalline

solid

Synthesis of Methyl 12-aminododecanoate
Hydrochloride
The synthesis of Methyl 12-aminododecanoate hydrochloride is typically achieved through

the esterification of 12-aminododecanoic acid. Two common and effective methods are detailed

below.

Experimental Protocol 1: Esterification using Thionyl
Chloride in Methanol
This is a classic and highly effective method for the esterification of amino acids. Thionyl

chloride reacts with methanol to form methanolic hydrogen chloride in situ, which then

catalyzes the esterification.

Materials:

12-aminododecanoic acid

Anhydrous methanol

Thionyl chloride (SOCl₂)

Diethyl ether (anhydrous)
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Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, suspend 12-

aminododecanoic acid (1 equivalent) in anhydrous methanol.

Cool the suspension in an ice bath.

Slowly add thionyl chloride (1.2-1.5 equivalents) dropwise to the stirred suspension. Caution:

This reaction is exothermic and releases HCl and SO₂ gas. Perform this step in a well-

ventilated fume hood.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Heat the mixture to reflux and maintain for 3-4 hours, or until the reaction is complete

(monitored by TLC).

Cool the reaction mixture to room temperature.

Remove the excess methanol and thionyl chloride under reduced pressure using a rotary

evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent

system, such as methanol/diethyl ether, to yield pure Methyl 12-aminododecanoate
hydrochloride.
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Experimental Protocol 2: Esterification using
Trimethylchlorosilane in Methanol
This method offers a milder alternative to thionyl chloride and often provides high yields.

Trimethylchlorosilane (TMSCl) reacts with methanol to generate anhydrous HCl for catalysis.

Materials:

12-aminododecanoic acid

Anhydrous methanol

Trimethylchlorosilane (TMSCl)

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Suspend 12-aminododecanoic acid (1 equivalent) in anhydrous methanol in a round-bottom

flask with a magnetic stir bar.

To the stirred suspension, slowly add trimethylchlorosilane (2-3 equivalents).

Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be

monitored by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure using a rotary

evaporator to obtain the crude product.

Purify the product by recrystallization from methanol/diethyl ether.
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Caption: Synthesis workflow for Methyl 12-aminododecanoate hydrochloride.

Biological Activities and Potential Mechanisms
Methyl 12-aminododecanoate hydrochloride has been reported to possess both

immunomodulatory and antiviral properties. While specific mechanistic studies on this exact

compound are limited in publicly available literature, the activities of related long-chain fatty

acid derivatives provide a strong basis for its potential mechanisms of action.

Antiviral Activity
It has been suggested that 12-Amino-1-dodecanoic acid methyl ester hydrochloride salt

(12ADM) inhibits the transcriptional activity of human immunodeficiency virus type 1 (HIV-1)

and HIV-2 by interacting with specific RNA sequences in the viral genome.

Furthermore, a more general antiviral mechanism for long-chain fatty acids and their esters

against enveloped viruses involves the disruption of the viral envelope. The lipophilic carbon

chain of the molecule can insert into the lipid bilayer of the viral envelope, leading to its

destabilization and eventual lysis. This action is non-specific to viral proteins and is therefore

less likely to be affected by viral mutations.
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Caption: Proposed antiviral mechanism against enveloped viruses.

Immunomodulatory Activity
The immunomodulatory effects of fatty acids and their derivatives are well-documented. They

can influence various aspects of the immune response, including the production of

inflammatory mediators and the function of immune cells. Omega-3 and omega-6 fatty acids,

for example, are precursors to eicosanoids, which are potent signaling molecules in

inflammation. While Methyl 12-aminododecanoate is a saturated fatty acid ester, its long

aliphatic chain may allow it to interact with cell membranes and modulate the activity of

membrane-associated proteins involved in immune signaling, such as Toll-like receptors

(TLRs). This could lead to downstream effects on signaling pathways like the NF-κB pathway,

which is a central regulator of inflammatory gene expression.
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Caption: Potential immunomodulatory signaling pathway.

Applications and Future Directions
Methyl 12-aminododecanoate hydrochloride serves as a valuable intermediate in the

synthesis of a variety of organic molecules. Its bifunctionality allows for its use in the production

of polymers, such as polyamides and polyesters, with potential applications in biodegradable

materials and drug delivery systems.

In the pharmaceutical and biomedical fields, the antiviral and immunomodulatory properties of

this compound and its derivatives warrant further investigation. Future research should focus

on:
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Elucidating the specific molecular targets and detailed mechanisms of its antiviral and

immunomodulatory actions.

Conducting in vivo studies to assess its efficacy and safety profile.

Synthesizing and evaluating derivatives to optimize biological activity and pharmacokinetic

properties.

Conclusion
Methyl 12-aminododecanoate hydrochloride is a compound with significant potential in both

materials science and medicine. Its straightforward synthesis and interesting biological profile

make it an attractive candidate for further research and development. This guide provides a

foundational understanding of its properties and potential applications, intended to support and

inspire future scientific inquiry in this area.

To cite this document: BenchChem. ["Methyl 12-aminododecanoate hydrochloride" literature
review and background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016019#methyl-12-aminododecanoate-
hydrochloride-literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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